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Compound of Interest

Compound Name: Bromoacetanilide

Cat. No.: B025293 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the proper management of Bromoacetanilide.

Essential Safety Information
Bromoacetanilide is a chemical that may cause skin, eye, and respiratory tract irritation.[1][2]

[3][4][5] The toxicological properties of this material have not been fully investigated.[1]

Therefore, adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE)
When handling Bromoacetanilide, the following personal protective equipment is mandatory

to prevent exposure:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][6]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1][7] Gloves must be

inspected prior to use, and proper glove removal technique should be followed.[7]
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Clothing: Wear appropriate protective clothing, such as a lab coat, to prevent skin

exposure.[1][4] In some cases, impervious clothing may be necessary depending on the

concentration and amount of the substance being handled.[7]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1] For

nuisance exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator may be

used. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143)

respirator cartridges.[7]

Quantitative Data
The following table summarizes the key quantitative data for Bromoacetanilide. Exposure

limits have not been established by ACGIH, NIOSH, or OSHA.[1]

Property Value

Molecular Formula C8H8BrNO

Molecular Weight 214.07 g/mol

Appearance Off-white to light yellow powder[1]

Melting Point 166 °C (331 °F)[8]

LD50 (Intraperitoneal, mouse) 250 mg/kg[7]

Operational Plan: Handling and Disposal of
Bromoacetanilide
This section provides a step-by-step guide for the safe handling and disposal of

Bromoacetanilide.

Experimental Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/01942.pdf
https://www.suvchemlaboratorychemicals.com/uploads/B0047600500-103-88-8.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1889544500_p-BromoAcetanilide-CASNO-103-88-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/01942.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1889544500_p-BromoAcetanilide-CASNO-103-88-8-MSDS.pdf
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/01942.pdf
https://pim-resources.coleparmer.com/sds/01942.pdf
https://www.oxfordlabfinechem.com/msds/p-bromo-acetanilide.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1889544500_p-BromoAcetanilide-CASNO-103-88-8-MSDS.pdf
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Bromoacetanilide

Preparation

Handling

Cleanup & Disposal

1. Don Appropriate PPE
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2. Prepare Ventilated Workspace
(Fume Hood)

3. Weigh Bromoacetanilide
(Avoid Dust Formation)

4. Conduct Experiment

5. Decontaminate Glassware & Surfaces

6. Dispose of Waste in
Labeled, Sealed Container

7. Doff PPE and Wash Hands
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Caption: Workflow for handling Bromoacetanilide.
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Step-by-Step Handling Procedures
Ventilation: Always handle Bromoacetanilide in a well-ventilated area or a chemical fume

hood to keep airborne concentrations low.[1][9]

Avoid Dust Formation: Take care to avoid generating dust when handling the solid material.

[1][7]

Personal Hygiene: Wash hands thoroughly after handling and before breaks.[2][7] Remove

and wash contaminated clothing before reuse.[1]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents.[1][8]

Accidental Release Measures
In case of a spill:

Evacuate: Evacuate personnel to a safe area.[7]

Ventilate: Ensure adequate ventilation.[1][7]

Containment: Clean up spills immediately, observing all personal protective equipment

precautions.[1] Sweep up the material and place it into a suitable, closed container for

disposal.[1][7] Avoid generating dusty conditions.[1]

Environmental Precautions: Do not let the product enter drains.[7]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1]

Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[1][2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]
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Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[1]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1]

Waste Collection: Collect waste Bromoacetanilide and any contaminated materials in a

suitable, labeled, and closed container.[1][7]

Professional Disposal: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[7]

Incineration: A recommended method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[7][8]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[7]
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Disposal Workflow for Bromoacetanilide

Waste Collection

Disposal

1. Collect Waste in a
Suitable, Labeled Container

2. Securely Seal the Container

3. Contact a Licensed
Waste Disposal Company

4. Arrange for Waste Transport

5. Incineration with a
Combustible Solvent

Click to download full resolution via product page

Caption: Disposal workflow for Bromoacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/01942.pdf
https://www.lobachemie.com/lab-chemical-msds/msds-4bromoacetanilide-casno-103-88-2259c-en.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02924~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:31:23~~4-Bromoacetanilide~~
https://www.suvchemlaboratorychemicals.com/uploads/B0047600500-103-88-8.pdf
https://www.echemi.com/sds/4-bromoacetanilide-pid_Seven1517.html
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1889544500_p-BromoAcetanilide-CASNO-103-88-8-MSDS.pdf
https://www.oxfordlabfinechem.com/msds/p-bromo-acetanilide.pdf
https://ud.goldsupplier.com/blog/4-bromoacetanilide-melting-point/
https://www.benchchem.com/product/b025293#personal-protective-equipment-for-handling-bromoacetanilide
https://www.benchchem.com/product/b025293#personal-protective-equipment-for-handling-bromoacetanilide
https://www.benchchem.com/product/b025293#personal-protective-equipment-for-handling-bromoacetanilide
https://www.benchchem.com/product/b025293#personal-protective-equipment-for-handling-bromoacetanilide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b025293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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